Cas no 155649-26-6 (Butanoic acid, 2-[(4-chlorophenyl)thio]-)

• Product Name: Butanoic acid, 2-[(4-chlorophenyl)thio]-
• CAS No: 155649-26-6
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 1331308
• PubChem ID: 10513673
• Update Time: 2025-04-20

Butanoic acid, 2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-chlorophenyl)thio]-
• 2-(4-chlorophenyl)sulfanylbutanoic acid
• SCHEMBL7393331
• AB01322691-02
• 2-[(4-chlorophenyl)sulfanyl]butanoic acid
• NCGC00327542-01
• AKOS017283047
• DTXSID00441090
• AKOS000102229
• STK863143
• 155649-26-6

• Inchi： 1S/C10H11ClO2S/c1-2-9(10(12)13)14-8-5-3-7(11)4-6-8/h3-6,9H,2H2,1H3,(H,12,13)
• InChI Key： LMJJRALBSPNZLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C(=O)O)CC

Computed Properties

• Exact Mass: 230.01693
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3